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Compound of Interest

2-Benzyl-2-dimethylamino-1-(4-
Compound Name: )
morpholinophenyl)-1-butanone

Cat. No.: B048418

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental setup and
protocols for ultraviolet (UV) curing of formulations incorporating the photoinitiator Irgacure 369.
This document is intended for professionals in research and development who require detailed
methodologies for creating and characterizing UV-cured materials for a range of applications,
including coatings, adhesives, and inks.

Introduction to Irgacure 369

Irgacure 369, chemically known as 2-Benzyl-2-(dimethylamino)-1-(4-morpholinophenyl)-
butanone-1, is a highly efficient, solid, Type | photoinitiator used to initiate the free-radical
polymerization of unsaturated resins upon exposure to UV light.[1] Its strong absorption in the
long-wave UV-A region (around 323 nm) makes it particularly suitable for curing pigmented and
thick-film systems.[2][3] Irgacure 369 is often used in combination with other photoinitiators,
such as a-hydroxy ketones (e.g., Irgacure 184), to achieve a balance between surface and
through-cure, especially in challenging formulations.[2][4]

Key Characteristics of Irgacure 369:
o High Reactivity: Enables rapid curing speeds.[1]

e Good Through-Cure: Effective in pigmented and thick-section applications.[5]
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» Broad Compatibility: Soluble in a variety of monomers and oligomers.[2]
» Low Volatility and Odor: Contributes to a safer and more user-friendly process.[1]

Experimental Protocols
Formulation Preparation

This protocol outlines the steps for preparing a basic UV-curable formulation. The ratios of
components can be adjusted based on the desired properties of the final cured material.

Materials:

o Acrylate Oligomer (e.g., Urethane Acrylate, Epoxy Acrylate)

e Reactive Diluent (e.g., Tripropyleneglycol diacrylate - TPGDA, Isobornyl acrylate - IBOA)
e Irgacure 369

o Co-initiator (optional, e.g., Irgacure 184)

o Additives (e.g., leveling agents, pigments, stabilizers)

o Opaque, amber containers for storage

Procedure:

e Weighing: Accurately weigh the desired amounts of oligomer, reactive diluent, and any liquid
additives into a clean, amber glass beaker or vial.

e Mixing: Place the beaker on a magnetic stirrer and begin gentle agitation.

» Photoinitiator Addition: Slowly add the weighed Irgacure 369 powder and any co-initiator to
the mixture while stirring. To ensure complete dissolution, it is recommended to first dissolve
the photoinitiator in a portion of the liquid monomer before adding it to the main resin
mixture.[3]

e Heating (Optional): If the photoinitiator does not fully dissolve at room temperature, gently
heat the mixture to 50-60°C while stirring until a clear, homogeneous solution is obtained.[3]
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Avoid excessive heating, which can lead to premature polymerization.

o Pigment Dispersion (if applicable): If preparing a pigmented formulation, add the pigment
paste or powder and continue to mix at a higher speed until a uniform dispersion is achieved.
Bead milling or three-roll milling may be necessary for optimal pigment dispersion.

e Degassing: Once all components are fully dissolved and mixed, degas the formulation in a
vacuum chamber to remove any entrapped air bubbles, which can cause defects in the
cured film.

o Storage: Store the prepared formulation in a sealed, opaque, amber container away from
light to prevent premature curing.

UV Curing Procedure

This protocol describes the general steps for UV curing of a prepared formulation.

Equipment:

UV Curing System (e.g., medium-pressure mercury lamp or UV-LED system with appropriate
wavelength output, typically 365 nm or 405 nm for Irgacure 369).[4]

Substrate (e.g., glass, metal, plastic, wood)

Film Applicator (e.g., wire-wound bar coater, spin coater)

Radiometer to measure UV intensity
Procedure:
o Substrate Preparation: Ensure the substrate is clean, dry, and free of any contaminants.

o Application: Apply the formulated resin onto the substrate using a film applicator to achieve a
uniform film thickness.

o UV Exposure: Place the coated substrate under the UV lamp. The distance between the
lamp and the substrate should be consistent for reproducible results.
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e Curing: Expose the film to UV radiation for a predetermined time or at a specific conveyor
speed. The required UV dose (a function of intensity and exposure time) will depend on the
formulation, film thickness, and desired degree of cure.

o Post-Curing (Optional): For some applications, a post-curing step, either with additional UV
exposure or thermal treatment, may be employed to enhance the final properties of the
cured material.

Characterization of Cured Films

Principle: The degree of cure can be determined by monitoring the disappearance of the
acrylate double bond (C=C) peak in the Fourier-Transform Infrared (FTIR) spectrum.

Procedure:

e Record the FTIR spectrum of the uncured liquid formulation.
e Cure the formulation as described in section 2.2.

e Record the FTIR spectrum of the cured film.

e The degree of conversion is calculated by measuring the area of the acrylate C=C peak
(typically around 810 cm~* or 1635 cm~1) before and after curing, relative to an internal
standard peak that does not change during polymerization (e.g., a carbonyl C=0 peak).

Principle: This method assesses the surface hardness of a coating by the ability of graded
pencils to scratch the surface.[6]

Procedure:
o A set of calibrated drawing pencils of varying hardness (e.g., 6B to 6H) is used.

 Starting with the softest pencil, press the lead firmly against the cured film at a 45° angle and
push forward.

o The pencil hardness is reported as the grade of the hardest pencil that does not scratch or
mar the surface.[6]
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Principle: This test evaluates the adhesion of a coating to a substrate by applying and removing
pressure-sensitive tape over a cross-hatch pattern cut into the coating.[6]

Procedure:

o Use a special cross-hatch cutter to make a grid of six parallel cuts and another six cuts at a
90-degree angle through the coating to the substrate.

e Brush the area to remove any loose flakes.
o Apply a specified pressure-sensitive tape over the grid and smooth it down.
o Rapidly pull the tape off at a 180° angle.

e The adhesion is rated according to a standard scale (5B to 0B) based on the amount of
coating removed by the tape.[6]

Quantitative Data

The following tables provide an example of how to structure quantitative data from UV curing
experiments with Irgacure 369. The data presented here is illustrative and will vary depending
on the specific formulation and curing conditions.

Table 1: Effect of Irgacure 369 Concentration on Curing Properties

Film

Irgacure 369 UV Dose . Pencil Adhesion
Thickness

Conc. (wt%) (mJicm?) (um) Hardness (ASTM D3359)
pm

1.0 500 50 HB 4B

2.0 500 50 F 5B

3.0 500 50 H 5B

4.0 500 50 2H 5B

Table 2: Curing Performance in a Pigmented Formulation
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Irgacure 369 Irgacure 184 Pigment Conc. UV Dose Cure Depth

(Wt%) (wt%) (wt%) (mJicm?) (pm)

2.0 1.0 10 (TiO2) 1000 75

3.0 1.0 10 (TiO2) 1000 100

4.0 1.0 10 (TiO2) 1000 125

3.0 2.0 10 (TiO2) 1000 110
Diagrams
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Caption: Experimental workflow for UV curing with Irgacure 369.
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Caption: Simplified photocleavage mechanism of Irgacure 369.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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